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Compound of Interest

Compound Name:
Benzene, 1-(bromomethyl)-4-

(heptyloxy)-

Cat. No.: B1317074 Get Quote

Technical Guide: 4-(heptyloxy)benzyl bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(heptyloxy)benzyl bromide, a

halogenated aromatic ether. Due to the limited availability of direct experimental data for this

specific compound, this guide leverages established synthetic methodologies and data from

structurally analogous compounds to present its structural formula, physicochemical properties,

a detailed synthesis protocol, and potential applications in research and development.

Structural Information and Properties
4-(heptyloxy)benzyl bromide is characterized by a benzene ring substituted with a heptyloxy

group (-O(CH₂)₆CH₃) and a bromomethyl group (-CH₂Br) at the para (1,4) positions.

Structural Formula:

The presence of the benzyl bromide moiety makes it a reactive alkylating agent, while the long

alkyl chain of the heptyloxy group imparts significant lipophilicity.

Table 1: Physicochemical Properties of 4-(heptyloxy)benzyl bromide and Related Compounds
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Property
4-(heptyloxy)benzyl
bromide
(Estimated)

4-Benzyloxybenzyl
bromide[1]

4-Bromobenzyl
bromide[2]

Molecular Formula C₁₄H₂₁BrO C₁₄H₁₃BrO C₇H₆Br₂

Molecular Weight 299.22 g/mol 277.16 g/mol 249.94 g/mol

Appearance

Likely a colorless to

pale yellow liquid or

low-melting solid

Solid White solid

Melting Point Not available 83-85 °C 60–64°C

Boiling Point Not available
366.0±22.0 °C

(Predicted)

115–124°C (12

mmHg)

Solubility

Soluble in common

organic solvents (e.g.,

DCM, THF, Ethyl

Acetate)

Soluble in

Dichloromethane

Soluble in ethanol,

ether, and

dichloromethane

Synthesis of 4-(heptyloxy)benzyl bromide
A plausible and efficient two-step synthesis route for 4-(heptyloxy)benzyl bromide is outlined

below. The process involves the etherification of 4-hydroxybenzyl alcohol with 1-bromoheptane,

followed by the bromination of the resulting 4-(heptyloxy)benzyl alcohol.

Synthesis Workflow
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4-Hydroxybenzyl alcohol

Step 1: Williamson Ether Synthesis
(K₂CO₃, Acetone, Reflux)

1-Bromoheptane

4-(heptyloxy)benzyl alcohol

Step 2: Appel Reaction
(CBr₄, PPh₃, DCM)

4-(heptyloxy)benzyl bromide

Click to download full resolution via product page

Caption: Synthetic pathway for 4-(heptyloxy)benzyl bromide.

Experimental Protocols
Step 1: Synthesis of 4-(heptyloxy)benzyl alcohol

This step involves a Williamson ether synthesis, a reliable method for forming ethers.

Materials:

4-Hydroxybenzyl alcohol

1-Bromoheptane

Potassium carbonate (K₂CO₃), anhydrous

Acetone, anhydrous
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Deionized water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-

hydroxybenzyl alcohol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous

acetone.

Stir the suspension at room temperature for 15 minutes.

Add 1-bromoheptane (1.1 eq) to the mixture.

Heat the reaction mixture to reflux and maintain for 12-16 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter off the potassium

carbonate.

Evaporate the acetone under reduced pressure.

Dissolve the residue in ethyl acetate and wash with deionized water (2x) and brine (1x).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 4-(heptyloxy)benzyl alcohol.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to obtain pure 4-(heptyloxy)benzyl alcohol.

Step 2: Synthesis of 4-(heptyloxy)benzyl bromide

This step utilizes the Appel reaction for the conversion of the benzyl alcohol to the

corresponding benzyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

4-(heptyloxy)benzyl alcohol

Carbon tetrabromide (CBr₄)

Triphenylphosphine (PPh₃)

Dichloromethane (DCM), anhydrous

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 4-(heptyloxy)benzyl alcohol (1.0 eq) in anhydrous dichloromethane.

Add triphenylphosphine (1.2 eq) to the solution and cool the flask to 0 °C in an ice bath.

Slowly add a solution of carbon tetrabromide (1.2 eq) in anhydrous dichloromethane to the

reaction mixture.

Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 2-4

hours. Monitor the reaction by TLC.

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to isolate 4-(heptyloxy)benzyl bromide.

Potential Applications in Drug Development and
Research
Benzyl bromides are versatile reagents in organic synthesis, primarily used for the introduction

of the benzyl group. 4-(heptyloxy)benzyl bromide, with its specific substitution pattern, can be a

valuable building block in several areas:

Medicinal Chemistry: The 4-(heptyloxy)benzyl moiety can be incorporated into lead

compounds to enhance their lipophilicity, potentially improving membrane permeability and
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pharmacokinetic profiles. Benzyl groups are also used as protecting groups for alcohols and

carboxylic acids during multi-step syntheses of complex drug molecules. Derivatives of

similar compounds, such as 4-bromobenzyl bromide, have been investigated for their

potential in developing new therapeutic agents, including anticancer compounds[2][3].

Organic Synthesis: As an alkylating agent, it can be used in reactions with various

nucleophiles (e.g., amines, thiols, phenols) to synthesize a range of derivatives. The

heptyloxy group can influence the electronic and steric properties of the molecule, which can

be useful in fine-tuning the reactivity and properties of the final products.

Materials Science: The long alkyl chain can be exploited in the synthesis of liquid crystals or

other functional materials where molecular shape and intermolecular interactions are crucial.

Signaling Pathways and Experimental Workflows
While no specific signaling pathways are directly modulated by 4-(heptyloxy)benzyl bromide

itself, its utility lies in the synthesis of molecules that can interact with biological targets. For

example, it could be used to synthesize ligands for nuclear receptors or other proteins where

lipophilic interactions are important.

The general experimental workflow for utilizing 4-(heptyloxy)benzyl bromide in the synthesis of

a target molecule is depicted below.
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Synthesis

Purification & Characterization

Biological Evaluation

4-(heptyloxy)benzyl bromide

Alkylation Reaction

Nucleophile (e.g., Amine, Phenol)

Target Molecule

Column Chromatography

NMR, MS, HPLC

In vitro Assays

In vivo Studies

Click to download full resolution via product page

Caption: General workflow for the use of 4-(heptyloxy)benzyl bromide.

Safety Information
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As a benzyl bromide derivative, 4-(heptyloxy)benzyl bromide should be handled with care.

Benzyl bromides are lachrymators and are irritating to the skin, eyes, and respiratory tract.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times. All manipulations should be performed in a well-ventilated

fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) of structurally

similar compounds like benzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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